N-(4-chlorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine

• IUPAC Name: N-(4-chlorophenyl)-4,4-dimethyl-5H-1,3-oxazol-2-amine
• InChI: InChI=1S/C11H13ClN2O/c1-11(2)7-15-10(14-11)13-9-5-3-8(12)4-6-9/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key: TXDBBIPKMAHBOG-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)NC2=CC=C(C=C2)Cl)C
• Molecular Formula: C11H13ClN2O
• Molecular Weight: 224.68 g/mol

Description

N-(4-chlorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine is a compound of interest in various chemical and pharmaceutical studies. Its synthesis and characterization involve complex organic reactions and detailed analysis techniques.

Synthesis Analysis

The synthesis of related compounds often involves cyclization reactions and other organic synthesis techniques. For example, the synthesis of a similar compound, N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, was achieved by cyclization of 1-(4,6-dimethylpyrimidin-2-yl)-4-phenylthiosemicarbazide in the presence of Ni(NO3)2 (Repich et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is often characterized using techniques like X-ray crystallography, NMR, IR, and UV spectroscopy. These techniques reveal details about the molecular geometry, bonding, and electronic structure. For instance, the crystal structure of the synthesized compound mentioned above was characterized using X-ray crystallography, confirming the presence of N—H⋯N hydrogen bonds and π-stacking interactions (Repich et al., 2017).

Chemical Reactions and Properties

Compounds like N-(4-chlorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-amine can participate in various chemical reactions, forming new compounds with different properties. For example, the related compound 4-(4-Chlorophenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione was synthesized via a hetero-cyclization reaction, indicating the potential for diverse chemical transformations (Yeo et al., 2019).